Cas no 1360887-00-8 (Pyridine, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)-)

• Product Name: Pyridine, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)-
• CAS No: 1360887-00-8
• MF: C₇H₂ClF₃N₂S
• MW: 238.617389202118
• CID: 5169513
• Update Time: 2025-06-08

Pyridine, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)-
• 3-Chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF3N2S/c8-5-1-4(7(9,10)11)2-12-6(5)13-3-14/h1-2H
• InChI Key： SYNADKXYDGKEPG-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=NC=C(C(F)(F)F)C=C1Cl

Additional information on Pyridine, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)-

Introduction to 3-Chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine (CAS No. 1360887-00-8)

3-Chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine (CAS No. 1360887-00-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of a chloro, isothiocyanato, and trifluoromethyl substituents on the pyridine ring imparts distinct chemical properties that make it an attractive candidate for various biological studies.

The chemical structure of 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine is defined by its pyridine core, which is a six-membered aromatic ring containing one nitrogen atom. The chloro substituent at the 3-position and the isothiocyanato group at the 2-position, along with the trifluoromethyl group at the 5-position, contribute to its unique reactivity and biological activity. The isothiocyanato group, in particular, is known for its ability to form thiourea derivatives upon reaction with amines, which can be crucial in the design of bioactive molecules.

Recent studies have highlighted the potential of 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a lead compound in the development of inhibitors for specific enzymes involved in cancer pathways. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it suitable for in vivo studies and clinical applications.

In addition to its role in cancer research, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine has shown promise in the field of neurodegenerative diseases. Studies have indicated that this compound can modulate certain receptors and enzymes that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure through functional group modifications allows researchers to optimize its pharmacological properties for targeted therapeutic interventions.

The synthesis of 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine involves several well-established chemical reactions. One common approach is to start with a commercially available pyridine derivative and introduce the desired substituents through sequential reactions. For example, the chlorination of a pyridine derivative followed by introduction of the isothiocyanato group and trifluoromethylation can yield the target compound with high purity and yield. These synthetic methods are well-documented in the literature and can be adapted for large-scale production if required.

The physical properties of 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, are important considerations for both laboratory-scale experiments and industrial applications. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug formulation studies. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 3-chloro-2-isothiocyanato-5-(trifluoromethyl)pyridine (CAS No. 1360887-00-8) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.